N-(3-acetylphenyl)-4-isopropoxybenzamide

• IUPAC Name: N-(3-acetylphenyl)-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C18H19NO3/c1-12(2)22-17-9-7-14(8-10-17)18(21)19-16-6-4-5-15(11-16)13(3)20/h4-12H,1-3H3,(H,19,21)
• InChI Key: ICXVBCGLTKXEEP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C(=O)C
• Molecular Formula: C18H19NO3
• Molecular Weight: 297.3 g/mol

Description

N-(3-acetylphenyl)-4-isopropoxybenzamide, also known as AP-4, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a derivative of benzamide and has shown promising results in various fields of research, including neuroscience and cancer research.

Mechanism of Action

The mechanism of action of N-(3-acetylphenyl)-4-isopropoxybenzamide is not fully understood. However, studies have shown that this compound can modulate the activity of certain ion channels in the brain, including the TRPA1 channel. This modulation can lead to changes in neuronal activity, which can have implications for the treatment of neurological disorders.
This compound has also been shown to induce apoptosis in cancer cells through the activation of the caspase pathway. This pathway is involved in the regulation of cell death and can be targeted for the development of new cancer therapies.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In the brain, this compound can modulate the activity of certain ion channels, which can lead to changes in neuronal activity. In cancer cells, this compound can induce apoptosis, leading to cell death.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-acetylphenyl)-4-isopropoxybenzamide in lab experiments is its well-established synthesis method. This makes it easy to obtain and use in various experiments. Additionally, this compound has been extensively studied, and its effects have been well-documented.
However, there are also some limitations to using this compound in lab experiments. One limitation is its potential toxicity. Studies have shown that this compound can be toxic at high concentrations, which can limit its use in certain experiments. Additionally, the mechanism of action of this compound is not fully understood, which can make it difficult to interpret certain results.

Future Directions

There are several future directions for the study of N-(3-acetylphenyl)-4-isopropoxybenzamide. One potential direction is the further exploration of its potential use in the treatment of neurological disorders. Studies have shown promising results in this area, and further research could lead to the development of new therapies.
Another potential direction is the development of new cancer therapies based on the apoptosis-inducing effects of this compound. This could involve the development of new drugs that target the caspase pathway.
Overall, this compound is a promising chemical compound that has shown potential in various fields of scientific research. Its well-established synthesis method and documented effects make it a valuable tool for researchers. However, further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of N-(3-acetylphenyl)-4-isopropoxybenzamide involves the reaction of 4-isopropoxybenzoic acid with acetic anhydride and 3-aminoacetophenone in the presence of a catalyst. The resulting product is then purified through recrystallization. This synthesis method has been well-established and has been used in various studies.

Scientific Research Applications

N-(3-acetylphenyl)-4-isopropoxybenzamide has been extensively studied for its potential use in various fields of scientific research. One of the most promising applications of this compound is in the field of neuroscience. Studies have shown that this compound can modulate the activity of certain ion channels in the brain, which can have implications for the treatment of neurological disorders such as epilepsy and chronic pain.
This compound has also been studied for its potential use in cancer research. Studies have shown that this compound can induce apoptosis (cell death) in cancer cells, which can lead to the development of new cancer therapies.